3-Bromo-5-cyclopropoxyisonicotinamide

• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxypyridine-4-carboxamide
• InChI: InChI=1S/C9H9BrN2O2/c10-6-3-12-4-7(8(6)9(11)13)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChI Key: HWDZJHXIBBRTSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2C(=O)N)Br

Description

3-Bromo-5-cyclopropoxyisonicotinamide is a pyridine-based compound featuring a bromine atom at the 3-position, a cyclopropoxy group at the 5-position, and an amide functional group. The cyclopropoxy group confers unique steric and electronic properties, distinguishing it from alkoxy-substituted analogs like methoxy or isopropoxy derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-cyclopropoxyisonicotinamide typically involves the bromination of 5-cyclopropoxyisonicotinamide. The reaction is carried out under controlled conditions to ensure the selective bromination at the 3-position of the isonicotinamide ring. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent like dichloromethane or acetonitrile .

Industrial Production Methods

Industrial production of 3-Bromo-5-cyclopropoxyisonicotinamide may involve large-scale bromination reactions using automated reactors to ensure consistency and efficiency. The process is optimized to minimize by-products and maximize yield. Quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-cyclopropoxyisonicotinamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols under suitable conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding oxides or other higher oxidation state products.

Reduction Reactions: The bromine atom can be reduced to form the corresponding hydrogenated product.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products Formed

Substitution: Formation of azido or thiocyanato derivatives.

Oxidation: Formation of oxides or hydroxylated products.

Reduction: Formation of the corresponding hydrogenated isonicotinamide.

Scientific Research Applications

3-Bromo-5-cyclopropoxyisonicotinamide has several applications in scientific research:

Medicinal Chemistry: Used as a building block for the synthesis of potential therapeutic agents targeting various diseases.

Biological Studies: Employed in the study of enzyme inhibition and receptor binding assays.

Material Science: Utilized in the development of novel materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxyisonicotinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the cyclopropoxy group play crucial roles in binding to the active sites of these targets, thereby modulating their activity. The compound may inhibit enzyme activity by forming covalent bonds with the active site residues or by inducing conformational changes that reduce enzyme efficiency .

Comparison with Similar Compounds

Data Table: Structural and Functional Comparisons

Compound Name	CAS Number	Molecular Weight	Substituents (Position)	Functional Group	Key Applications
3-Bromo-5-methoxypyridine	50720-12-2	188.02	Br (3), OMe (5)	Methoxy	Fragrances, APIs
3-Bromo-5-fluoroisonicotinaldehyde	1353636-66-4	N/A	Br (3), F (5)	Aldehyde	Synthetic intermediates
5-Chloro-6-isopropoxypyridine-3-boronic acid	1150114-69-4	215.44	Cl (5), OiPr (6)	Boronic Acid	Suzuki couplings
3-Bromo-5-pyridine carboxylic acid	136227-39-9	N/A	Br (3), COOH (5)	Carboxylic Acid	Metal-organic frameworks

Research Findings and Implications

• Electronic Effects : Electron-withdrawing groups (e.g., fluorine, aldehyde) enhance electrophilicity at the pyridine ring, whereas electron-donating groups (e.g., methoxy) may stabilize resonance structures .
• Functional Group Utility : Amides and boronic acids expand utility in peptide synthesis and cross-coupling reactions, respectively, compared to carboxylic acids or aldehydes .